Cas no 102878-50-2 (3-chloro-4-(4-nitrophenyl)sulfonylphenol)

• Product Name: 3-chloro-4-(4-nitrophenyl)sulfonylphenol
• CAS No: 102878-50-2
• MF: C₁₂H₈ClNO₅S
• MW: 313.713621139526
• CID: 1133871
• PubChem ID: 14547468
• Update Time: 2025-04-20

3-chloro-4-(4-nitrophenyl)sulfonylphenol Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-(4-nitrophenyl)sulfonylphenol
• AGN-PC-001RNH
• CTK0G7344
• 3-chloro-4-(4-nitro-benzenesulfonyl)-phenol
• 3-Chlor-4-(4-nitro-benzolsulfonyl)-phenol
• Phenol, 3-chloro-4-[(4-nitrophenyl)sulfonyl]-
• ACMC-20m5uf
• AGN-PC-001RNH; CTK0G7344; 3-chloro-4-(4-nitro-benzenesulfonyl)-phenol; 3-Chlor-4-(4-nitro-benzolsulfonyl)-phenol; Phenol, 3-chloro-4-[(4-nitrophenyl)sulfonyl]-; ACMC-20m5uf;
• DTXSID10561516
• 3-Chloro-4-(4-nitrobenzene-1-sulfonyl)phenol
• 102878-50-2

• Inchi： 1S/C12H8ClNO5S/c13-11-7-9(15)3-6-12(11)20(18,19)10-4-1-8(2-5-10)14(16)17/h1-7,15H
• InChI Key： JOGBKOJANAFKAP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1S(C1C=CC(=CC=1)[N+](=O)[O-])(=O)=O)O

Computed Properties

• Exact Mass: 312.98124
• Monoisotopic Mass: 312.9811712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 109Ų

Experimental Properties

• PSA: 97.51
• LogP: 4.39060